molecular formula C7H12O2 B6162089 {2-oxabicyclo[2.2.1]heptan-4-yl}methanol CAS No. 132667-30-2

{2-oxabicyclo[2.2.1]heptan-4-yl}methanol

Cat. No. B6162089
CAS RN: 132667-30-2
M. Wt: 128.2
InChI Key:
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Description

2-Oxabicyclo[2.2.1]heptan-4-ylmethanol (OBCM) is a cyclic ether compound with a wide range of applications in industrial and scientific research. It is a versatile compound that can be used in a variety of ways, and its unique structure has enabled it to be used in a variety of processes, from synthesis to drug discovery. OBCM is an important intermediate for the synthesis of many compounds, including pharmaceuticals and specialty chemicals. It is also used in the production of polymers and flavorings. OBCM is a versatile compound, and its properties have enabled it to be used in a variety of processes.

Mechanism of Action

The mechanism of action of {2-oxabicyclo[2.2.1]heptan-4-yl}methanol is not well understood. However, it is believed to act as a catalyst in the reaction of alcohols with aldehydes and ketones. The reaction is believed to involve the formation of an enolate intermediate, which is then attacked by the alcohol to form the desired {2-oxabicyclo[2.2.1]heptan-4-yl}methanol product.
Biochemical and Physiological Effects
The biochemical and physiological effects of {2-oxabicyclo[2.2.1]heptan-4-yl}methanol are not well understood. However, it is believed to be relatively non-toxic, and it has been used in a variety of laboratory experiments without any reported adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using {2-oxabicyclo[2.2.1]heptan-4-yl}methanol in laboratory experiments include its low cost, its availability, and its versatility. {2-oxabicyclo[2.2.1]heptan-4-yl}methanol is easy to obtain and is relatively inexpensive, making it an ideal starting material for a variety of experiments. Additionally, {2-oxabicyclo[2.2.1]heptan-4-yl}methanol can be used in a variety of processes, from synthesis to drug discovery. The main limitation of {2-oxabicyclo[2.2.1]heptan-4-yl}methanol is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For the use of {2-oxabicyclo[2.2.1]heptan-4-yl}methanol include its use in the development of new pharmaceuticals, specialty chemicals, and polymers. Additionally, {2-oxabicyclo[2.2.1]heptan-4-yl}methanol could be used in the development of new fluorescent and luminescent materials, which could be used in a variety of applications, such as medical imaging and environmental monitoring. {2-oxabicyclo[2.2.1]heptan-4-yl}methanol could also be used in the development of new catalysts, which could be used to facilitate the synthesis of a variety of compounds. Finally, {2-oxabicyclo[2.2.1]heptan-4-yl}methanol could be used in the development of new materials for use in biotechnology, such as bio-compatible polymers and proteins.

Synthesis Methods

{2-oxabicyclo[2.2.1]heptan-4-yl}methanol can be synthesized from a variety of starting materials, including alcohols, aldehydes, and ketones. The most common method for the synthesis of {2-oxabicyclo[2.2.1]heptan-4-yl}methanol is the reaction of an alcohol with an aldehyde or ketone in the presence of a strong base, such as potassium hydroxide or sodium hydroxide. The reaction is typically carried out in an aqueous medium at a temperature of 80-120°C, and the reaction is complete in 1-2 hours. The reaction produces a mixture of {2-oxabicyclo[2.2.1]heptan-4-yl}methanol and other byproducts, which can be separated by distillation.

Scientific Research Applications

{2-oxabicyclo[2.2.1]heptan-4-yl}methanol has a wide range of applications in scientific research. It has been used in the synthesis of a number of compounds, including pharmaceuticals and specialty chemicals. It is also used as a starting material in the synthesis of polymers and flavorings. {2-oxabicyclo[2.2.1]heptan-4-yl}methanol has also been used in the synthesis of biologically active compounds, such as antibiotics and anti-cancer agents. Additionally, {2-oxabicyclo[2.2.1]heptan-4-yl}methanol has been used in the synthesis of fluorescent and luminescent materials, which are used in a variety of applications, such as medical imaging, optical sensors, and environmental monitoring.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for {2-oxabicyclo[2.2.1]heptan-4-yl}methanol involves the conversion of a cyclic ketone to a cyclic hemiacetal through a nucleophilic addition reaction. The resulting hemiacetal is then reduced to the desired alcohol using a reducing agent.", "Starting Materials": [ "Cyclopentanone", "Ethylene oxide", "Sodium borohydride", "Methanol", "Acetic acid", "Sulfuric acid" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethylene oxide in the presence of sulfuric acid to form the cyclic ether, 2-oxabicyclo[2.2.1]heptan-4-one.", "Step 2: The cyclic ketone is then reacted with methanol in the presence of acetic acid to form the cyclic hemiacetal, {2-oxabicyclo[2.2.1]heptan-4-yl}methanol.", "Step 3: The hemiacetal is reduced to the desired alcohol using sodium borohydride as the reducing agent." ] }

CAS RN

132667-30-2

Molecular Formula

C7H12O2

Molecular Weight

128.2

Purity

95

Origin of Product

United States

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